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Compound of Interest

Compound Name: 3,3-Dimethylpentan-1-ol

Cat. No.: B097394 Get Quote

An In-depth Technical Guide to the Physical Characteristics of C7H16O Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical characteristics of various

C7H16O isomers, which include a diverse range of alcohols and ethers. Understanding these

properties is crucial for applications in chemical synthesis, drug development, and material

science, where factors like solubility, volatility, and density play a critical role.

Isomer Classification and Structure
The molecular formula C7H16O represents numerous constitutional isomers, primarily

classified as heptanols (alcohols) and heptyl ethers.

Heptanols: These isomers possess a hydroxyl (-OH) group. They can be further categorized

as primary, secondary, or tertiary, based on the substitution of the carbon atom bonded to the

hydroxyl group. The position of the hydroxyl group and the branching of the carbon chain

significantly influence their physical properties.

Heptyl Ethers: These isomers feature an ether linkage (R-O-R'). The arrangement and size

of the alkyl groups on either side of the oxygen atom determine their physical characteristics.

Below is a diagram illustrating the classification of C7H16O isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b097394?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification of C7H16O Isomers

C7H16O Isomers

Alcohols (Heptanols) Ethers (Heptyl Ethers)

Primary Alcohols Secondary Alcohols Tertiary Alcohols Methyl Hexyl Ethers Ethyl Pentyl Ethers Propyl Butyl Ethers

Click to download full resolution via product page

Caption: Classification of C7H16O Isomers into Alcohols and Ethers.

Comparative Physical Properties
The physical properties of C7H16O isomers are presented in the following table. These

properties are influenced by factors such as intermolecular forces (hydrogen bonding in

alcohols, dipole-dipole interactions in ethers), molecular weight, and molecular shape

(branching).
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Isomer
Name

IUPAC
Name

Type
Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Water
Solubility
(g/L)

Alcohols

1-Heptanol
Heptan-1-

ol

Primary

Alcohol
175-176 -34 0.822 1.0[1]

2-Heptanol
Heptan-2-

ol

Secondary

Alcohol

159-162[2]

[3]
-30.15[4] 0.817[2][5] 3.3[5]

3-Heptanol
Heptan-3-

ol

Secondary

Alcohol

156-157[6]

[7]
-70[7][8]

0.818-

0.821[9]

[10][11]

4-Heptanol
Heptan-4-

ol

Secondary

Alcohol

152-156[1]

[12]
-41.5[12]

0.810-

0.815[13]

[14]

2-Methyl-2-

hexanol

2-

Methylhexa

n-2-ol

Tertiary

Alcohol
141-142 0.812 9.7[15]

3-Methyl-3-

hexanol

3-

Methylhexa

n-3-ol

Tertiary

Alcohol
143[16] -30.45[16]

0.820-

0.823[17]
11.76[16]

2,3-

Dimethyl-2-

pentanol

2,3-

Dimethylpe

ntan-2-ol

Tertiary

Alcohol

138-

140[18][19]
25[19]

2,2-

Dimethyl-3-

pentanol

2,2-

Dimethylpe

ntan-3-ol

Secondary

Alcohol

132-

135[20]
-5[11] 0.825[20] 8.13[11]

3,3-

Dimethyl-2-

pentanol

3,3-

Dimethylpe

ntan-2-ol

Secondary

Alcohol
147[21][22]

2-Ethyl-1-

pentanol

2-

Ethylpenta

Primary

Alcohol

161.3-

166[9][23]

-30.45[19] 0.818-

0.829[9]
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n-1-ol [23]

Ethers

Methyl

hexyl ether

1-

Methoxyhe

xane

Ether
125-127[5]

[16]

-95.35[5]

[24]

0.77-

0.772[5]

[16]

0.6609[25]

Ethyl

pentyl

ether

1-

Ethoxypent

ane

Ether
118-

118.4[18]

0.762-

0.772[18]

Propyl

butyl ether

1-

Propoxybut

ane

Ether 118[2][26]

Propyl tert-

butyl ether

2-Methyl-2-

propoxypro

pane

Ether 97.4 -95.35 0.772

Experimental Protocols
The determination of the physical properties of C7H16O isomers requires precise and

standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method 1: Distillation[23] This method is suitable for determining the boiling point of a larger

volume of liquid and also serves as a purification technique.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

Place the liquid sample in the distillation flask along with boiling chips to ensure smooth

boiling.
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Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

Begin heating the flask gently.

Record the temperature at which the vapor temperature stabilizes while the liquid is

actively boiling and condensing. This stable temperature is the boiling point.

Method 2: Capillary Method (Micro Boiling Point)[6][21] This method is ideal for small sample

volumes.

Apparatus: Capillary tube (sealed at one end), small test tube or fusion tube, thermometer,

heating bath (e.g., oil bath or melting point apparatus).

Procedure:

Attach a small test tube containing a few drops of the liquid sample to a thermometer.

Invert a capillary tube (sealed end up) into the liquid.

Heat the assembly in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

When a continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube.[21]

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For many C7H16O

isomers, which are liquids at room temperature, this involves cooling the substance to its solid

state first.

Capillary Method[5][16][24]
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Apparatus: Capillary tubes, melting point apparatus or Thiele tube with a heating bath,

thermometer.

Procedure:

If the sample is a liquid at room temperature, cool it until it solidifies.

Introduce a small, finely powdered amount of the solid sample into a capillary tube and

pack it down.[24]

Place the capillary tube in the heating block of the melting point apparatus or attach it to a

thermometer immersed in a heating bath.[16][24]

Heat the sample slowly, at a rate of about 1-2°C per minute, near the expected melting

point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.[24]

Determination of Density
Density is the mass per unit volume of a substance.

Method: Direct Mass and Volume Measurement

Apparatus: Analytical balance, pycnometer or graduated cylinder.

Procedure:

Measure the mass of a clean, dry pycnometer or graduated cylinder.

Add a known volume of the liquid isomer to the container.

Measure the combined mass of the container and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container.

Density is calculated by dividing the mass of the liquid by its volume.
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It is important to control the temperature as density is temperature-dependent.

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.

Method: Saturation and Analysis[9]

Apparatus: Test tubes or vials, constant temperature bath, analytical balance, means of

analysis (e.g., gas chromatography).

Procedure:

Add an excess amount of the C7H16O isomer (solute) to a known volume of water

(solvent) in a sealed container.

Agitate the mixture in a constant temperature bath for an extended period (e.g., 24 hours)

to ensure equilibrium is reached and a saturated solution is formed.

Allow the undissolved portion to settle.

Carefully extract a known volume of the clear, saturated aqueous layer.

Determine the concentration of the dissolved isomer in the aqueous sample using a

suitable analytical technique.

The solubility is expressed as the mass of solute per volume or mass of solvent.

Structure-Property Relationships
Boiling Point: Alcohols generally have higher boiling points than ethers of similar molecular

weight due to the presence of intermolecular hydrogen bonding.[27] Among the alcohol

isomers, straight-chain primary alcohols have the highest boiling points. Increased branching

leads to a more compact, spherical shape, which reduces the surface area for van der Waals

interactions, resulting in a lower boiling point.[15]
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Solubility in Water: The hydroxyl group in alcohols allows them to act as both hydrogen bond

donors and acceptors, leading to greater water solubility compared to ethers, which can only

act as hydrogen bond acceptors.[27][28] For isomeric alcohols, solubility in water increases

with branching. This is because the branching reduces the surface area of the nonpolar

hydrocarbon part of the molecule, making it less disruptive to the hydrogen bonding network

of water.[29] Ethers with shorter alkyl chains are more soluble in water than those with longer

chains.[28]

This guide provides a foundational understanding of the physical characteristics of C7H16O

isomers. For specific applications, it is recommended to consult detailed safety data sheets and

further experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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